Cas no 768335-16-6 (3-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3-(2,2,2-trifluoroethyl)aniline
• CAS No: 768335-16-6
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD20501911
• CID: 4658694
• PubChem ID: 54595012
• Update Time: 2025-06-09

3-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethyl)aniline
• EN300-84806
• AB76462
• FHLUOUXEXWHPHZ-UHFFFAOYSA-N
• 768335-16-6
• SCHEMBL15778664
• G66191
• AKOS022909211
• Z1251364458
• CS-0263022

• MDL： MFCD20501911
• Inchi： 1S/C8H8F3N/c9-8(10,11)5-6-2-1-3-7(12)4-6/h1-4H,5,12H2
• InChI Key： FHLUOUXEXWHPHZ-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 175.06088375g/mol
• Monoisotopic Mass: 175.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(2,2,2-trifluoroethyl)aniline

Research Brief on 3-(2,2,2-trifluoroethyl)aniline (CAS: 768335-16-6) in Chemical Biology and Pharmaceutical Applications

3-(2,2,2-trifluoroethyl)aniline (CAS: 768335-16-6) is a fluorinated aromatic amine that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and oncology. The trifluoroethyl moiety imparts unique physicochemical properties, including enhanced metabolic stability and improved blood-brain barrier permeability, making it a valuable scaffold for pharmaceutical development.

Recent studies have explored the synthetic utility of 3-(2,2,2-trifluoroethyl)aniline in the construction of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the synthesis of trifluoromethylated indole derivatives, which exhibited potent activity as serotonin receptor modulators. The researchers employed a palladium-catalyzed cyclization strategy to achieve high yields and excellent regioselectivity, highlighting the compound's compatibility with modern synthetic methodologies.

In the field of oncology, 3-(2,2,2-trifluoroethyl)aniline has been incorporated into kinase inhibitor scaffolds targeting EGFR and VEGFR pathways. A recent patent application (WO2023051234) describes its use in the development of next-generation tyrosine kinase inhibitors with improved selectivity profiles. The trifluoroethyl group was found to significantly reduce off-target effects while maintaining potent antiproliferative activity against various cancer cell lines, including those with resistant mutations.

Pharmacokinetic studies of derivatives containing the 3-(2,2,2-trifluoroethyl)aniline moiety have revealed favorable ADME properties. Research published in Drug Metabolism and Disposition (2024) demonstrated that the trifluoroethyl group enhances metabolic stability by reducing oxidative deamination, a common metabolic pathway for aromatic amines. This property makes it particularly valuable for CNS drug development, where sustained exposure is often required for therapeutic efficacy.

The safety profile of 3-(2,2,2-trifluoroethyl)aniline has been extensively evaluated in recent toxicological studies. While the compound itself shows moderate acute toxicity (LD50 > 500 mg/kg in rodents), its derivatives have demonstrated excellent safety margins in preclinical models. A 2024 study in Chemical Research in Toxicology investigated the potential for aromatic amine-mediated genotoxicity and found that the electron-withdrawing effect of the trifluoroethyl group significantly reduces this risk compared to non-fluorinated analogs.

Looking forward, 3-(2,2,2-trifluoroethyl)aniline continues to be a focus of innovation in pharmaceutical chemistry. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) design and as a building block for fluorine-containing bioisosteres. The unique electronic properties of the trifluoroethyl group make it particularly suitable for these emerging therapeutic modalities, suggesting that its importance in drug discovery will continue to grow in the coming years.